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Compound of Interest

Compound Name: 3-(1H-pyrazol-1-yl)propan-1-ol

L  Get Quote

Cat. No.: B067033

An In-depth Technical Guide to 3-(1H-pyrazol-1-yl)propan-1-ol

This technical guide provides a comprehensive overview of 3-(1H-pyrazol-1-yl)propan-1-ol, a
heterocyclic compound featuring a pyrazole ring linked to a propanol chain. This molecule
serves as a valuable building block in medicinal chemistry and materials science. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis, offering insights into its properties, synthesis, and
potential applications.

Core Compound Identification

The compound of focus is 3-(1H-pyrazol-1-yl)propan-1-ol. Its fundamental chemical identifiers
are summarized in the table below.

Property Value Source

CAS Number 180741-37-1 [1][2]

Molecular Formula CeH10N20 [1]

Molecular Weight 126.16 g/mol [1]

MDL Number MFCDO03727229 [1]

EC Number 800-592-8 [2]
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Synthesis and Experimental Protocols

The synthesis of 3-(1H-pyrazol-1-yl)propan-1-ol can be achieved through the N-alkylation of
pyrazole. This is a common and effective method for creating N-substituted pyrazole
derivatives. A plausible synthetic route involves the reaction of pyrazole with a suitable 3-
carbon alkylating agent bearing a hydroxyl group or a protected hydroxyl group.

Proposed Synthesis Protocol: N-Alkylation of Pyrazole

This protocol is based on general methods for the alkylation of pyrazoles, similar to the
synthesis described for related compounds like 3-(1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol.[3]

Reaction:
e Pyrazole + 3-Chloropropan-1-ol - 3-(1H-pyrazol-1-yl)propan-1-ol + HCI

Materials and Reagents:

1H-Pyrazole

e 3-Chloropropan-1-ol

o Potassium Carbonate (K2COs) or Sodium Hydroxide (NaOH) as a base[3]
o Acetonitrile (CHsCN) or Dimethylformamide (DMF) as solvent

e Deionized water

o Ethyl acetate

e Brine solution (saturated NacCl)

¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)

Silica gel for column chromatography

Procedure:
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To a solution of 1H-pyrazole (1.0 eq) in acetonitrile, add a base such as potassium carbonate
(1.5 eq).

Stir the mixture at room temperature for 15-20 minutes to form the pyrazolate anion.
Add 3-chloropropan-1-ol (1.1 eq) to the reaction mixture.

Heat the mixture to reflux (approximately 80-85 °C) and monitor the reaction progress using
Thin Layer Chromatography (TLC).

Once the reaction is complete (typically after 12-24 hours), cool the mixture to room
temperature.

Filter the solid residue (inorganic salts) and wash with a small amount of acetonitrile.
Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel, using a gradient of ethyl
acetate in hexanes as the eluent.

Combine the fractions containing the desired product and evaporate the solvent to yield pure
3-(1H-pyrazol-1-yl)propan-1-ol.

Characterize the final product using NMR spectroscopy (*H and 3C) and Mass Spectrometry
to confirm its structure and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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